BENGHE Foundational & Exploratory

Check Availability & Pricing

Molecular structure and coordination geometry
of H2IrCI6

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Hydrogen hexachloroiridate
Cat. No.: B13825718
Get Quote
\ J

An In-depth Technical Guide to the Molecular Structure and Coordination Geometry of
Hexachloroiridic Acid (HzIrClse)

Abstract

Hexachloroiridic acid (HzIrCls) is a cornerstone inorganic compound, serving as a critical
precursor for a vast array of iridium-based catalysts and advanced materials.[1] Its utility in
fields ranging from electrochemistry to organic synthesis is fundamentally dictated by its unique
electronic and molecular structure. This technical guide offers an in-depth exploration of the
molecular architecture and coordination geometry of HzIrCle, focusing on the central [IrCls]?~
anion. We will dissect its electronic configuration, oxidation state, and the precise spatial
arrangement of its ligands. Furthermore, this guide provides field-proven insights into its
synthesis, physicochemical properties, and key applications, equipping researchers, scientists,
and drug development professionals with the foundational knowledge required for its effective
utilization.

Introduction to Hexachloroiridic Acid
Chemical Identity and Nomenclature
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Hexachloroiridic acid is an inorganic coordination complex most commonly represented by the
formula HzIrCle. It is frequently encountered in its hydrated form, typically as hexachloroiridic
acid hexahydrate, HzIrCle:6H20.[2][3] The compound is also known by several synonyms,
including chloroiridic acid, dihydrogen hexachloroiridate(IV), and hydrogen iridium
hexachloride.[4][5] The core of its chemical identity and reactivity is the dianion,
hexachloroiridate(IV), [IrCle]?2~.[2]

Significance in Research and Industry

The robust Lewis acidity and redox flexibility of HzIrCle make it an indispensable precursor in
modern science and industry.[2] It is a foundational material for creating highly active
homogeneous and heterogeneous catalysts that drive complex organic transformations with
exceptional efficiency and selectivity.[6][7] Its applications are pivotal in electrochemistry,
particularly for fabricating dimensionally stable electrodes for the oxygen evolution reaction
(OER) in water splitting, and in electroplating for creating uniform, corrosion-resistant iridium
coatings.[2][4][8]

Electronic Configuration and Oxidation State of
Iridium
Determination of the +4 Oxidation State

Iridium, a member of the 5d transition metal series, can adopt a wide range of oxidation states,
from -3 to +9.[9][10] In hexachloroiridic acid, the iridium center is in the +4 oxidation state.[4]
[11] This is determined by considering the overall charge of the complex. Each of the six
chloride (CI~) ligands carries a -1 charge, resulting in a total charge of -6 from the ligands. The
two protons (H*) contribute a +2 charge. To maintain charge neutrality for the entire HzIrCle
molecule, the iridium atom must possess a +4 charge.

Electron Configuration and Chemical Implications

A neutral iridium atom has an electron configuration of [Xe] 414 5d7 6s2. In the Ir(1V) state, it
loses four electrons, resulting in a d> electron configuration. For a 5d transition metal like
iridium, the crystal field splitting energy is large, leading to a low-spin octahedral complex.[12]
This d> configuration means the complex has an unpaired electron, making it paramagnetic.
The electronic structure also makes the [IrCle]2~ complex a good oxidizing agent, as it has a
tendency to accept an electron to achieve a more stable d® configuration.[12]
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Molecular Structure and Coordination Geometry
The [IrCls]*~ Anion: The Core of the Structure

The substantive chemical and physical properties of hexachloroiridic acid are dominated by the
structure of the hexachloroiridate(IV) dianion, [IrCle]?2~.[2] In the solid state and in solution, this
anion is the primary structural unit, with two protons (or their hydrated form, hydronium ions)
acting as counter-ions.

Octahedral Coordination Geometry

The [IrCle]?~ anion exhibits a highly symmetric octahedral coordination geometry.[2] In this
arrangement, the central Ir(1V) ion is coordinated to six chloride ligands, which are positioned at
the vertices of an octahedron. All hexahalo complexes tend to adopt this stable, high-symmetry
geometry.[13] The ideal CI-Ir-Cl bond angles in a perfect octahedron are 90° between adjacent
ligands and 180° between opposite ligands. While minor distortions can occur in the crystal
lattice due to packing effects, the geometry is overwhelmingly octahedral.[14][15]

© 2026 BenchChem. All rights reserved. 3/12 Tech Support


https://honrel.com/what-is-hexachloroiridic-acid-hexahydrate-h%E2%82%82ircl%E2%82%86%C2%B76h%E2%82%82o/
https://honrel.com/what-is-hexachloroiridic-acid-hexahydrate-h%E2%82%82ircl%E2%82%86%C2%B76h%E2%82%82o/
https://pubs.acs.org/doi/10.1021/acs.inorgchem.2c00125
https://www.researchgate.net/figure/ew-of-IrNH-3-5-Cl-2-ReCl-6-Cl-2-complex-ions-with-atomic-numbering-schemes-The_fig3_226052369
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Coordination_geometry/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13825718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page
Caption: Octahedral coordination geometry of the [IrCls]2~ anion.

Bond Lengths

Precise Ir-Cl bond lengths can be determined by X-ray crystallography. While specific values
for HzIrCle are not readily available in the provided search results, data from structurally similar
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hexachloro complexes can provide a reliable estimate. For instance, the Re-Cl distances in the
analogous [ReCls]2~ anion range from 2.341 A to 2.364 A.[14] Similarly, an Ir-Cl bond in a
different iridium complex, [Ir(NH3)sCl]2*, was measured at 2.346 A.[14] Therefore, the Ir-Cl
bond lengths in [IrCle]2~ are expected to be in the range of 2.34-2.37 A.

Physicochemical Properties

Hexachloroiridic acid is typically a black-brown or yellow crystalline solid that is highly
hygroscopic.[2][16] It is readily soluble in water, hydrochloric acid, and alcohol.[3][5] The
hydrated form is thermally sensitive and begins to decompose at 65 °C, releasing hydrogen
chloride gas.[2][3]

Property Value Source(s)
Molecular Formula HzIrCle - xH20 [4]
Anhydrous Molecular Weight 406.95 g-mol—1 [4]
Hexahydrate Molecular Weight  515.04 g-mol— [2][3]
Appearance Black-brown to yellow crystals e

or solid
Melting/Decomposition Point 65 °C (decomposes) [2][3]
Density (Hydrate) ~1.02 g-cm=3at 25 °C [2][17]
Solubility in Water 456 g-L"tat 30 °C [2][16]

Synthesis and Purification
Protocol 5.1: Synthesis of Hexachloroiridic Acid via
Oxidative Chlorination

Principle: This protocol describes a common industrial method for producing HzlrCle.[2]
Elemental iridium powder is dissolved in a highly oxidizing and chloride-rich environment.
Concentrated hydrochloric acid provides the chloride ligands and the acidic medium, while
chlorine gas acts as the powerful oxidizing agent required to convert Ir(0) to Ir(IV).

Materials:
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e Iridium metal powder (>99.95% purity)

e Concentrated Hydrochloric Acid (HCI, 37%)

e Chlorine (Cl2) gas

o Glass-lined reaction vessel with gas inlet, outlet, and reflux condenser

e Heating mantle

e Schlenk line or vacuum manifold

Procedure:

o Reaction Setup: Place the iridium metal powder into the glass-lined reaction vessel.

» Acid Addition: Carefully add a stoichiometric excess of concentrated hydrochloric acid to the
vessel.

o Chlorination: While stirring the suspension, slowly bubble chlorine gas through the solution.

o Causality: The continuous supply of Clz ensures the complete oxidation of iridium metal.
The reaction is often performed at elevated temperatures to increase the reaction rate.

o Reflux: Gently heat the mixture to reflux. Maintain reflux and the chlorine gas flow until all the
irldium metal has dissolved, which may take several hours. The solution will turn a deep
brown-red color.

» Cooling and Isolation: Once the reaction is complete, stop the heating and chlorine flow.
Allow the solution to cool to room temperature. The crude product is the resulting aqueous
solution of HzIrCle.

Purification (Self-Validation):

» To remove certain impurities, the resulting solution can be repeatedly concentrated by
heating under reduced pressure and redissolving in concentrated HCI.[16] This process
helps drive off volatile contaminants.
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o The final product can be obtained as crystals by drying the concentrated solution in a
vacuum desiccator over a strong drying agent like calcium oxide (CaO).[16] Purity can be
validated using Inductively Coupled Plasma (ICP) analysis to ensure trace metal impurities
are below acceptable thresholds.[2]

Synthesis

Chlorine Gas
\ Purification & Isolation
Conc. HCI Reaction Vessel\ ( Crude HlIrCle Repeated Vacuum Drying Purified HzIrCle
) (Heating & Reﬂuxy Solution Concentration (over CaO) Crystals
Iridium Metal
Powder

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of HzIrCle.

Key Applications in Catalysis and Materials Science

The utility of HzIrCle stems from its role as a versatile precursor, allowing for the controlled
formation of highly active iridium species.

Precursor for Catalysis

Hexachloroiridic acid is the starting material for a wide range of iridium-based catalysts used in
organic synthesis.[7] When dispersed onto high-surface-area supports, it forms heterogeneous
catalysts that enhance reaction rates and improve outcomes.[6] In homogeneous catalysis, it
forms Ir(111)/Ir(1V) redox couples that lower the activation energy of reactions by stabilizing
intermediates.[2]

Electrochemistry and Electroplating
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In electrochemistry, HzIrCls is a key precursor for preparing iridium oxide (IrOz2), a highly
efficient and stable electrocatalyst for the oxygen evolution reaction in acidic media, which is
critical for hydrogen production via water electrolysis.[4][8] In electroplating, it is used to deposit
thin, uniform, and highly corrosion-resistant iridium films on substrates, which is valuable for
high-end electronics and protective coatings on turbine blades.[2]

Synthesis of Advanced Materials

HzIrCle is used to synthesize iridium-substituted polyoxometalates by filling vacancies in
precursor structures.[3][5] It also serves as a precursor in the controlled synthesis of iridium
nanoparticles; the final particle size and structure can be tuned by the reaction conditions.[18]
[19]

Conclusion

Hexachloroiridic acid (HzIrCle) is a fundamentally important coordination compound whose
chemistry is defined by the [IrCls]?2~ dianion. This species features a central iridium atom in the
+4 oxidation state with a d° electron configuration, leading to a stable, low-spin octahedral
coordination geometry. This precise molecular structure dictates its physicochemical properties
and underpins its extensive use as a precursor for catalysts and advanced materials. A
thorough understanding of its structure, properties, and synthesis is essential for leveraging its
full potential in driving innovation across the chemical sciences.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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